N,N-dimethyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinecarboxamide

• IUPAC Name: N,N-dimethyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxamide
• InChI: InChI=1S/C17H22N4O2/c1-12-7-4-5-9-14(12)15-18-16(23-19-15)13-8-6-10-21(11-13)17(22)20(2)3/h4-5,7,9,13H,6,8,10-11H2,1-3H3
• InChI Key: VPSYNRIAUBXOTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3CCCN(C3)C(=O)N(C)C
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

N,N-dimethyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinecarboxamide, also known as DM235, is a compound that has been studied for its potential therapeutic applications. DM235 belongs to the class of compounds known as piperidinecarboxamides and has been shown to have a unique mechanism of action that makes it an interesting target for further research.

Mechanism of Action

The mechanism of action of N,N-dimethyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinecarboxamide involves its ability to activate the sigma-1 receptor, a protein that is involved in a variety of cellular processes. Activation of the sigma-1 receptor by this compound has been shown to have neuroprotective effects, as well as anti-cancer and analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the ability to modulate the release of neurotransmitters such as dopamine and glutamate, as well as to regulate the expression of genes involved in cell survival and proliferation. This compound has also been shown to have anti-inflammatory effects and to regulate the immune system.

Advantages and Limitations for Lab Experiments

One advantage of N,N-dimethyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinecarboxamide is its unique mechanism of action, which makes it an interesting target for further research. This compound has also been shown to have low toxicity and good bioavailability, making it a promising candidate for therapeutic development. One limitation of this compound is its relatively low potency compared to other sigma-1 receptor agonists, which may limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on N,N-dimethyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinecarboxamide. One area of interest is the development of more potent analogs of this compound that can be used in therapeutic applications. Another area of interest is the investigation of the role of the sigma-1 receptor in disease states and the potential for targeting this receptor in the treatment of various diseases. Finally, the potential for combining this compound with other drugs or therapies to enhance its effectiveness should be explored.

Synthesis Methods

The synthesis of N,N-dimethyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinecarboxamide involves the reaction of 3-(2-methylphenyl)-1,2,4-oxadiazol-5-amine with N,N-dimethyl-3-chloropiperidine-1-carboxamide in the presence of a base such as potassium carbonate. The resulting product is then purified through a series of chromatographic techniques to obtain the pure compound.

Scientific Research Applications

N,N-dimethyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinecarboxamide has been studied for its potential therapeutic applications in a variety of fields, including neurodegenerative diseases, cancer, and pain management. In particular, this compound has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. This compound has also been studied for its ability to inhibit the growth of cancer cells and to alleviate pain in animal models.